Cas no 1357740-25-0 (N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide)

N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide structure
1357740-25-0 structure
Product Name:N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
CAS No:1357740-25-0
MF:C18H14ClN5OS
MW:383.8547
CID:5345367
Update Time:2025-10-30

N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorophenyl)-2-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
    • N-(3-chlorophenyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
    • N-(3-chlorophenyl)-2-((1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
    • N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
    • Inchi: 1S/C18H14ClN5OS/c1-11-22-23-17-18(21-14-7-2-3-8-15(14)24(11)17)26-10-16(25)20-13-6-4-5-12(19)9-13/h2-9H,10H2,1H3,(H,20,25)
    • InChI Key: VZXNRYRSSMQQMP-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(C([H])([H])SC1C2=NN=C(C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 512
  • XLogP3: 4.3
  • Topological Polar Surface Area: 97.5

N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-7229-2μmol
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-7229-5μmol
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-7229-10μmol
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-7229-20μmol
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-7229-1mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
1mg
$54.0 2023-09-10
Life Chemicals
F3411-7229-2mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
2mg
$59.0 2023-09-10
Life Chemicals
F3411-7229-3mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
3mg
$63.0 2023-09-10
Life Chemicals
F3411-7229-4mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
4mg
$66.0 2023-09-10
Life Chemicals
F3411-7229-5mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
5mg
$69.0 2023-09-10
Life Chemicals
F3411-7229-10mg
N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
1357740-25-0
10mg
$79.0 2023-09-10

N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Related Literature

Additional information on N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS: 1357740-25-0)

The compound N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS: 1357740-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazoloquinoxaline core, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its mechanism of action, structure-activity relationships (SAR), and potential as a lead compound for drug development.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions with conserved amino acid residues. These structural insights provide a foundation for further optimization of this scaffold.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing drug resistance mechanisms. A preclinical study conducted by researchers at a leading pharmaceutical institute (2024) showed that derivatives of N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide could overcome resistance to conventional chemotherapeutic agents in certain cancer cell lines. This effect was attributed to the compound's ability to modulate ATP-binding cassette (ABC) transporter proteins, which are frequently implicated in multidrug resistance.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves the overall yield and purity of the compound while reducing the number of synthetic steps. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing. The new synthetic approach employs a novel palladium-catalyzed coupling reaction that efficiently constructs the triazoloquinoxaline core.

Pharmacokinetic studies of this compound have revealed both promising features and challenges that need to be addressed. While the molecule demonstrates good oral bioavailability in rodent models, its metabolic stability in human liver microsomes suggests the need for further structural modifications. Recent structure-metabolism relationship (SMR) studies have identified specific positions on the molecule that are susceptible to oxidative metabolism, providing guidance for future medicinal chemistry efforts.

Looking forward, the research community anticipates that N-(3-chlorophenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide and its derivatives will continue to be an important area of investigation. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with particular interest in developing isoform-selective kinase inhibitors. The compound's unique structural features and demonstrated biological activities position it as a valuable template for the development of novel therapeutic agents targeting various diseases beyond oncology, including inflammatory disorders and neurodegenerative conditions.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD